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Compound of Interest

Compound Name: Benzo[b]thiophen-4-amine

Cat. No.: B097154

An In-depth Technical Guide on Benzo[b]thiophen-4-amine

This technical guide provides essential physicochemical data for Benzo[b]Jthiophen-4-amine,
a molecule of interest in chemical and pharmaceutical research. This document is intended for
researchers, scientists, and professionals in drug development.

Core Physicochemical Data

The fundamental molecular properties of Benzo[b]thiophen-4-amine have been determined
and are summarized below.

Property Value

Molecular Formula CsH7NS[1][2]
Molecular Weight 149.21 g/mol [1][3]
Monoisotopic Mass 149.02992040 Da[3]

Experimental Protocols

Detailed experimental methodologies for the synthesis and characterization of
Benzo[b]thiophen-4-amine are crucial for its application in research and development. While
specific experimental protocols are not detailed in the provided search results, the synthesis of
substituted benzothiophenes can be achieved through methods such as the reaction of an
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alkyne-substituted 2-bromobenzene with sodium sulfide or potassium sulfide. Another
approach involves the use of thiourea as a reagent in the synthesis process.

Logical Relationship Diagram

The following diagram illustrates the direct relationship between the chemical compound and
its fundamental molecular identifiers.
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Figure 1. Relationship between Benzo[b]thiophen-4-amine and its molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. GSRS [precision.fda.gov]

2. 1-benzothiophen-4-aMine | 19075-32-2 [amp.chemicalbook.com]

3. Benzolb]thiophen-7-amine | CBH7NS | CID 14765536 - PubChem
[pubchem.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Benzol[b]thiophen-4-amine molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b097154?utm_src=pdf-body-img
https://www.benchchem.com/product/b097154?utm_src=pdf-body
https://www.benchchem.com/product/b097154?utm_src=pdf-custom-synthesis
https://precision.fda.gov/ginas/app/ui/substances/828bd404-7958-4595-96ca-02f7081acbc4
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB22598017.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Benzo_b_thiophen-7-amine
https://pubchem.ncbi.nlm.nih.gov/compound/Benzo_b_thiophen-7-amine
https://www.benchchem.com/product/b097154#benzo-b-thiophen-4-amine-molecular-weight-and-formula
https://www.benchchem.com/product/b097154#benzo-b-thiophen-4-amine-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b097154#benzo-b-thiophen-4-amine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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